4-Bromo-6-methoxyisoindolin-1-one
Description
4-Bromo-6-methoxyisoindolin-1-one is a useful research compound. Its molecular formula is C9H8BrNO2 and its molecular weight is 242.07 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation as Inhibitors
4-Bromo-6-methoxyisoindolin-1-one, through its derivatives, plays a role in the synthesis of various compounds with potential inhibitory activities. For example, compounds derived from it have shown to be inhibitors of steroid 5alpha reductases, with activity and selectivity dependent on certain features. The synthesis processes involving this compound often involve coupling reactions and reductive aminations, which are pivotal in medicinal chemistry (Baston, Palusczak, & Hartmann, 2000).
Role in Ring-Opening Reactions
In the field of organic chemistry, this compound is involved in ring-opening reactions of certain epoxyisoindolines. These reactions can lead to the formation of various bromo-substituted compounds, illustrating its versatility in synthesizing diverse molecular structures (Mance et al., 2002).
Application in Cytotoxic Evaluation
The compound's derivatives are also being explored for their cytotoxic properties. For instance, certain aminoquinones structurally related to marine isoquinolinequinones, synthesized using this compound, have been evaluated for their cytotoxic activity against various human tumor cell lines. This highlights its potential use in cancer research (Delgado, Ibacache, Theoduloz, & Valderrama, 2012).
Utility in Drug Synthesis Processes
The compound is also integral in the synthesis of key intermediates in drug discoveries. It has been used to improve the efficiency of synthetic routes in pharmaceutical research, contributing to quicker supply of vital compounds to medicinal laboratories (Nishimura & Saitoh, 2016).
Properties
IUPAC Name |
4-bromo-6-methoxy-2,3-dihydroisoindol-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrNO2/c1-13-5-2-6-7(8(10)3-5)4-11-9(6)12/h2-3H,4H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIQFTBKHVUBFJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CNC2=O)C(=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70619885 |
Source
|
| Record name | 4-Bromo-6-methoxy-2,3-dihydro-1H-isoindol-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619885 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
808127-75-5 |
Source
|
| Record name | 4-Bromo-6-methoxy-2,3-dihydro-1H-isoindol-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70619885 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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